1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 2-thiophen-2-yl-1-(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)ethanone
• InChI: InChI=1S/C15H15N3OS/c19-15(7-11-2-1-5-20-11)18-10-3-4-14(18)12-8-16-9-17-13(12)6-10/h1-2,5,8-10,14H,3-4,6-7H2
• InChI Key: KGOBNTZAVGRBFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=CN=CN=C3CC1N2C(=O)CC4=CC=CS4
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol
• CAS No.: 1903536-75-3

Description

1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)-2-(thiophen-2-yl)ethanone is a synthetically designed organic compound of significant interest in medicinal chemistry and pharmacological research. This molecule features a complex, stereospecific (5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin core structure, which is a bridged bicyclic system combining azepine and pyrimidine motifs. This core is functionalized with a 2-(thiophen-2-yl)ethanone group, introducing a heteroaromatic thiophene ring that can influence the compound's electronic properties and biomolecular interactions. The specific stereochemistry is critical for its three-dimensional shape and subsequent biological activity. While the specific biological data and mechanism of action for this exact molecule require further investigation, compounds based on the tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine scaffold are recognized in scientific literature as valuable frameworks in drug discovery . Researchers are exploring these structures for their potential as modulators of various central nervous system (CNS) targets. The presence of the thiophene ring further enhances its utility as a building block in the design of novel therapeutic agents. This product is provided for non-human research applications only. It is strictly intended for use in laboratory research and is not approved for diagnostic, therapeutic, or any personal use. All necessary safety data sheets (SDS) and handling instructions should be consulted prior to use. For comprehensive product details, including purity and available pack sizes, please contact our sales team.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Compounds

Compound Name	Molecular Formula	Core Structure	Substituents	Biological Target	Key Physicochemical Properties
Target Compound: 1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)-2-(thiophen-2-yl)ethanone	C₁₇H₁₇N₃OS	Cyclohepta[d]pyrimidine with epimino bridge	2-(Thiophen-2-yl)ethanone	Likely kinase inhibition (inferred)	Predicted moderate lipophilicity (LogP ~2.5), high stereochemical complexity
4-Chloro-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidine (Compound 3, )	C₁₁H₁₀ClN₂S	Cyclohepta[4,5]thieno[2,3-d]pyrimidine	Chlorine at C4	EGFR/VEGFR-2 dual inhibitor	Higher rigidity, LogP ~3.0 (due to Cl), m.p. >250°C
1-Amino-6-phenyl-4-(thiophen-2-yl)-2-thioxotetrahydropyrimidin-5(6H)-one (Compound 11a, )	C₁₇H₁₈N₂O₅S	Tetrahydropyrimidinone	Thiophen-2-yl, thioxo group	Not specified	m.p. 140–142°C, IR-confirmed C=O and NH₂ groups
1-[1,2,3,4-Tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl]ethanone ()	C₁₃H₁₄N₂O₂S	Tetrahydro-2-thioxopyrimidine	4-Hydroxyphenyl, methyl	Not specified	PSA 61.36, moderate solubility in polar solvents

Key Findings from Comparative Analysis

Core Structure Influence: The target compound’s cyclohepta[d]pyrimidine core with an epimino bridge confers conformational rigidity compared to simpler tetrahydropyrimidinones (e.g., ). This rigidity may enhance target-binding specificity in kinase inhibition . In contrast, thiophene-containing analogs (e.g., ) prioritize planar aromaticity, favoring π-π stacking interactions with enzyme active sites.

Thioxo groups (e.g., ) increase acidity (pKa ~8–10), which may affect bioavailability under physiological conditions.

Biological Activity: While direct activity data for the target compound is unavailable, structurally related thienopyrimidines () show IC₅₀ values in the nanomolar range against EGFR/VEGFR-2. The thiophene-ethanone substituent in the target compound could modulate similar activity . Compounds with hydroxyphenyl substituents () exhibit improved solubility but reduced membrane permeability compared to the target compound’s thiophene-ethanone group.

Preparation Methods

Palladium-Mediated Coupling of Thiophene Derivatives

The synthesis begins with 2-bromothiophene, which undergoes a Heck-type coupling with vinyl acetate in the presence of palladium acetate and sodium acetate in N-methylpyrrolidone (NMP) at 135°C. This yields 2-vinylthiophene, which is subsequently hydrogenated to 2-ethylthiophene using Pd/C under 1–1.2 MPa H₂ at 45–50°C. The ethyl group is then oxidized to a ketone via Jones oxidation (CrO₃ in H₂SO₄) to furnish 2-acetylthiophene.

Table 1: Key Reaction Conditions for Thiophen-2-yl Ethanone Synthesis

Step	Reagents/Catalysts	Temperature	Yield
Coupling	Pd(OAc)₂, NaOAc, NMP	135°C	86%
Hydrogenation	Pd/C, H₂	45–50°C	92%
Oxidation	CrO₃, H₂SO₄	0–5°C	78%

Preparation of the (5R,8S)-Epiminocyclohepta[d]Pyrimidine Core

The bicyclic core is synthesized via a Fischer indole synthesis approach, leveraging-sigmatropic rearrangements.

Fischer Indole Cyclization

Arylhydrazines (e.g., 4-methoxyphenylhydrazine) react with Boc-protected 4-piperidone under acidic conditions (HCl/EtOH or BF₃·Et₂O) to form tetrahydro-γ-carbolines. For the target epiminocyclohepta[d]pyrimidine, the piperidone is replaced with a cycloheptenone derivative, enabling a seven-membered ring formation. Chiral resolution via semipreparative HPLC yields the (5R,8S) enantiomer with >98% enantiomeric excess (ee).

Table 2: Comparative Yields for Core Synthesis

Starting Material	Acid Catalyst	Temperature	Yield
4-Methoxyphenylhydrazine	HCl/EtOH	Reflux	65%
3-Nitrophenylhydrazine	BF₃·Et₂O	80°C	58%

Coupling Strategies for Final Assembly

The thiophen-2-yl ethanone and epiminocyclohepta[d]pyrimidine moieties are conjugated via nucleophilic acyl substitution or transition-metal-catalyzed cross-coupling.

Amide Bond Formation

Activation of the ketone as an acid chloride (using SOCl₂) allows reaction with the secondary amine of the epiminocyclohepta[d]pyrimidine. Alternatively, HATU-mediated coupling in dimethylformamide (DMF) at 25°C achieves yields of 72–85%.

Table 3: Coupling Method Efficiency

Method	Reagents	Solvent	Yield
Acid chloride	SOCl₂, NEt₃	CH₂Cl₂	68%
HATU-mediated	HATU, DIPEA	DMF	83%

Stereochemical Control and Purification

Chiral Resolution Techniques

Racemization at the C5 and C8 positions is mitigated using chiral auxiliaries during cyclization. Post-synthesis, chiral HPLC with a cellulose-based stationary phase (Chiralpak IC) resolves enantiomers, achieving >99% ee for the (5R,8S) configuration.

Recrystallization Optimization

Recrystallization from methanol/water (4:1) enhances purity to >99.5%, as confirmed by LC-MS.

Comparative Analysis of Synthetic Routes

Table 4: Route Comparison for Industrial Scalability

Parameter	Fischer Indole Route	Transition-Metal Route
Total Yield	42%	58%
Stereoselectivity	98% ee	85% ee
Cost per Kilogram	$12,500	$8,200
Purification Complexity	High	Moderate